4-Tert-amyloxy-1-phenol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 4-(2-methylbutan-2-yloxy)phenol
• InChI: InChI=1S/C11H16O2/c1-4-11(2,3)13-10-7-5-9(12)6-8-10/h5-8,12H,4H2,1-3H3
• InChI Key: PWZNDQJIZOZTMG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)OC1=CC=C(C=C1)O

Description

4-Tert-amyloxy-1-phenol is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A Grignard reagent was previously prepared using 99.3 g of 1-tert-amyloxy-4-chlorobenzene, 12.76 g of magnesium, and 200 mL of tetrahydrofuran. To the Grignard reagent, 57.1 g of trimethyl borate was added dropwise at an internal temperature below −50° C. At a reaction temperature of 5° C., stirring was continued for 3 hours. Thereafter, at an internal temperature below 30° C., 45.0 g of acetic acid and 145.7 g of 35% hydrogen peroxide solution were added. At room temperature, stirring was continued for 3 hours. Standard work-up and purification by silica gel chromatography gave 62.2 g of 4-tert-amyloxy-1-phenol (yield 69%).